Cas no 2171970-01-5 (9,9-dimethyl-4-propyl-1-oxa-5-azaspiro5.6dodecane)
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro5.6dodecane Chemical and Physical Properties
Names and Identifiers
-
- 9,9-dimethyl-4-propyl-1-oxa-5-azaspiro5.6dodecane
- 2171970-01-5
- EN300-1279039
- 9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane
-
- Inchi: 1S/C15H29NO/c1-4-6-13-7-12-17-15(16-13)9-5-8-14(2,3)10-11-15/h13,16H,4-12H2,1-3H3
- InChI Key: OGXHPCQXFSHWBN-UHFFFAOYSA-N
- SMILES: O1CCC(CCC)NC21CCCC(C)(C)CC2
Computed Properties
- Exact Mass: 239.224914549g/mol
- Monoisotopic Mass: 239.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 21.3Ų
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro5.6dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279039-0.05g |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 0.05g |
$1091.0 | 2023-06-08 | ||
| Enamine | EN300-1279039-0.1g |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 0.1g |
$1144.0 | 2023-06-08 | ||
| Enamine | EN300-1279039-0.25g |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 0.25g |
$1196.0 | 2023-06-08 | ||
| Enamine | EN300-1279039-0.5g |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 0.5g |
$1247.0 | 2023-06-08 | ||
| Enamine | EN300-1279039-1.0g |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 1g |
$1299.0 | 2023-06-08 | ||
| Enamine | EN300-1279039-2.5g |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 2.5g |
$2548.0 | 2023-06-08 | ||
| Enamine | EN300-1279039-5.0g |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 5g |
$3770.0 | 2023-06-08 | ||
| Enamine | EN300-1279039-10.0g |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 10g |
$5590.0 | 2023-06-08 | ||
| Enamine | EN300-1279039-50mg |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1279039-100mg |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane |
2171970-01-5 | 100mg |
$993.0 | 2023-10-01 |
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro5.6dodecane Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 9,9-dimethyl-4-propyl-1-oxa-5-azaspiro5.6dodecane
Comprehensive Overview of 9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2171970-01-5)
9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2171970-01-5) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines an oxa-azaspiro core with dimethyl and propyl substituents, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to modulate biological pathways. The compound's spirocyclic architecture is also a focal point for studies on conformational stability and molecular interactions.
In recent years, the demand for spirocyclic compounds like 9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane has surged due to their applications in central nervous system (CNS) therapeutics and catalysis. A trending topic in organic chemistry forums revolves around optimizing synthetic routes for such heterocyclic systems, with many users searching for "efficient synthesis of spirocyclic amines" or "oxa-azaspiro derivatives in drug design." This aligns with the compound's relevance in addressing challenges like blood-brain barrier penetration and receptor selectivity.
The physicochemical properties of CAS No. 2171970-01-5 further underscore its utility. Its lipophilic character, attributed to the dimethyl and propyl groups, enhances membrane permeability—a critical factor for oral bioavailability. Meanwhile, the spiro[5.6]dodecane ring system contributes to steric hindrance, reducing metabolic degradation. These features make it a candidate for prodrug development, a hot topic in precision medicine discussions.
From an industrial perspective, 9,9-dimethyl-4-propyl-1-oxa-5-azaspiro[5.6]dodecane is explored for green chemistry applications. Queries like "sustainable synthesis of nitrogen-oxygen spirocycles" reflect growing environmental concerns. The compound's potential as a ligand in transition-metal catalysis also ties into the broader theme of reducing heavy-metal waste in manufacturing.
In summary, CAS No. 2171970-01-5 exemplifies the intersection of structural innovation and practical utility. Its role in advancing medicinal chemistry and sustainable processes ensures its continued relevance in both academic and industrial settings. For researchers, understanding its structure-activity relationships remains a priority, as evidenced by frequent searches for "spirocyclic compound SAR studies."
2171970-01-5 (9,9-dimethyl-4-propyl-1-oxa-5-azaspiro5.6dodecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)